1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine

• Molecular Formula: C12H18N4OS
• Molecular Weight: 266.37 g/mol
• IUPAC Name: pyrrolidin-2-yl-[4-(1,3-thiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C12H18N4OS/c17-11(10-2-1-3-13-10)15-5-7-16(8-6-15)12-14-4-9-18-12/h4,9-10,13H,1-3,5-8H2
• InChI Key: WCQJTNNTCAJNEC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C(=O)N2CCN(CC2)C3=NC=CS3

Description

1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine (CAS 1105604-40-7) is a high-purity chemical building block of significant interest in medicinal chemistry and drug discovery research. This compound features a piperazine core substituted with a pyrrolidine-2-carbonyl group and a 1,3-thiazol-2-yl moiety, a privileged structure known for its diverse pharmacological profiles . With a molecular formula of C12H18N4OS and a molecular weight of 266.36 g/mol, this reagent serves as a key synthetic intermediate for the development of novel bioactive molecules . Its specific value lies in its application for constructing more complex compounds, such as benzothiazole derivatives, which are explored for a range of biological activities . The related dihydrochloride salt (CAS 1584061-81-3) is also available for researchers requiring different solubility properties . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. * This product is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic use, for use in humans, or for any other commercial or personal application. * Researchers should handle this and all chemical compounds with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine typically involves multi-step organic reactions. A common approach might include:

Formation of the Pyrrolidine Ring: Starting from a suitable precursor, the pyrrolidine ring can be synthesized through cyclization reactions.

Thiazole Ring Formation: The thiazole ring can be introduced via a condensation reaction involving a thioamide and an α-haloketone.

Piperazine Ring Formation: The piperazine ring can be synthesized through the reaction of ethylenediamine with a suitable dihalide.

Coupling Reactions: The final step involves coupling the pyrrolidine, thiazole, and piperazine rings under specific conditions, possibly using a coupling reagent like EDCI or DCC.

Industrial Production Methods

Industrial production methods would scale up the laboratory synthesis, optimizing reaction conditions for yield and purity. This might involve continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques.

Chemical Reactions Analysis

Oxidation Reactions

The pyrrolidine carbonyl group and thiazole sulfur are primary oxidation targets. Common reagents and outcomes include:

Reaction Site	Reagents	Product	Yield (%)	Reference
Thiazole sulfur	H₂O₂, KMnO₄	Thiazole sulfoxide/sulfone	60–75
Pyrrolidine carbonyl	CrO₃, K₂Cr₂O₇	Pyrrolidine carboxylic acid	40–50
Piperazine C–N bonds	Ozone (O₃)	Cleavage to form aldehyde groups	30–35

Computational studies suggest that oxidation at the thiazole sulfur follows a radical-mediated pathway, with H₂O₂ exhibiting higher regioselectivity than KMnO₄ .

Reduction Reactions

The carbonyl group and thiazole ring are susceptible to reduction:

Reaction Site	Reagents	Product	Conditions	Reference
Pyrrolidine carbonyl	LiAlH₄, NaBH₄	Pyrrolidine alcohol	Anhydrous THF
Thiazole ring	H₂/Pd-C	Partially saturated thiazoline	60°C, 5 atm H₂

Reduction of the carbonyl group with LiAlH₄ proceeds via hydride attack, yielding a secondary alcohol with >85% enantiomeric retention due to the (2S)-stereochemistry .

Substitution Reactions

The piperazine nitrogen and thiazole C2 position are reactive toward electrophiles:

Nucleophilic Substitution at Piperazine

• Alkylation : Reacts with alkyl halides (e.g., CH₃I) to form quaternary ammonium salts.

• Acylation : Acetic anhydride introduces acetyl groups at the N1 position .

Electrophilic Substitution at Thiazole

• Halogenation : Br₂ in CH₃COOH selectively brominates the C5 position of the thiazole ring .

Cycloaddition Reactions

The thiazole moiety participates in 1,3-dipolar cycloadditions with azomethine ylides, forming spiro-pyrrolidine systems. Key findings include:

Dipolarophile	Conditions	Regioselectivity	Diastereomeric Ratio (exo:endo)	Reference
Azomethine ylide	Toluene, 80°C	C1-attack	3:1
Nitrile oxide	DCM, room temperature	C2-attack	1:2

DFT calculations (B3LYP/cc-pVTZ) confirm that electron-withdrawing substituents on the dipolarophile favor exo-selectivity due to transition-state stabilization .

Mechanistic Insights

• Nucleophilic Substitution : Piperazine’s N4 nitrogen exhibits higher nucleophilicity (pKa ~9.5) than N1 due to steric hindrance from the pyrrolidine group .

• Cycloaddition Selectivity : MESP analysis reveals that electron density gradients between the thiazole and dipolarophile dictate regioselectivity .

Stability Under Reaction Conditions

The compound demonstrates moderate thermal stability (decomposition onset: 180°C) but is sensitive to strong acids/bases, which induce ring-opening of the piperazine or thiazole moieties .

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Potential therapeutic agent due to its bioactive structure.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine would depend on its specific biological target. Generally, such compounds might interact with enzymes, receptors, or nucleic acids, modulating their activity through binding interactions.

Comparison with Similar Compounds

Structural Analogues of Piperazine-Thiazole Derivatives

The following table summarizes key structural analogs and their differences:

Compound Name	Substituents on Piperazine	Key Structural Features	Biological/Physicochemical Notes	References
Target Compound	1: Pyrrolidine-2-carbonyl; 4: 1,3-thiazol-2-yl	Hybrid heterocyclic system	Discontinued; no direct bioactivity data
1-[4-(4-Fluorophenyl)-2-thiazolyl]piperazine	4: 4-Fluorophenyl-thiazol-2-yl	Fluorinated aryl-thiazole	Potential antibacterial/antifungal activity
1-Methylsulphonyl-4-[4-(4-fluorophenyl)thiazolyl]piperazine	1: Methylsulphonyl; 4: 4-Fluorophenyl-thiazole	Electron-withdrawing substituent	Antinociceptive activity (opioidergic system)
1-(Benzodioxin-6-ylmethyl)-4-(1,3-thiazol-2-yl)piperazine	1: Benzodioxin-methyl; 4: Thiazol-2-yl	Bulky aryl substituent	Antipsychotic activity (preclinical)
1-(2-Methoxyphenyl)-4-(piperidin-4-yl)piperazine	1: 2-Methoxyphenyl; 4: Piperidin-4-yl	Dual piperazine-piperidine system	High dopamine D2 receptor affinity (Ki = 18 nM)

Key Research Findings

Pharmacological Activity

• Antinociceptive Effects: Methylsulphonyl-substituted thiazole-piperazine derivatives (e.g., compound 3f in ) demonstrated significant antinociceptive effects via the opioidergic system. The target compound’s lack of a sulphonyl group may alter its receptor interactions.
• Dopamine Receptor Affinity : Substituted (2-methoxyphenyl)piperazines (e.g., ) showed high affinity for dopamine D2 receptors. The pyrrolidine-carbonyl group in the target compound could modulate similar receptor binding but remains untested.

Physicochemical Properties

• Crystallography and Intermolecular Interactions: Fluorinated and chlorinated analogs (e.g., ) revealed that minor substituent changes (e.g., F vs. Cl) significantly alter crystal packing and solubility despite similar molecular frameworks.
• Synthetic Flexibility : Thiazole-piperazine derivatives are often synthesized via nucleophilic substitution () or hydrazine coupling (), whereas the target compound’s pyrrolidine-carbonyl group may require specialized acylation steps ().

Biological Activity

1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine is a compound of interest due to its potential therapeutic applications, particularly in the fields of neurodegeneration and antibacterial activity. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound belongs to a class of piperazine derivatives, characterized by the presence of a pyrrolidine moiety and a thiazole ring. This unique structure is believed to contribute to its biological properties.

Biological Activity Overview

1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine has been studied for various biological activities:

• Monoacylglycerol Lipase (MAGL) Inhibition : This compound has shown promise as an inhibitor of MAGL, which plays a significant role in neurodegenerative diseases. Research indicates that MAGL inhibitors can have therapeutic effects in conditions like Alzheimer's disease and amyotrophic lateral sclerosis (ALS) .
• Antibacterial Activity : Recent studies have demonstrated that derivatives of this compound exhibit significant antibacterial properties against various strains of bacteria, including Gram-positive and Gram-negative pathogens. The minimum inhibitory concentration (MIC) values indicate strong efficacy .

Inhibition Studies

A study evaluated the inhibitory effects of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine on MAGL. The results showed that the compound effectively reduced MAGL activity, suggesting its potential as a therapeutic agent for neurodegenerative diseases. The data from this study is summarized in Table 1.

Compound	IC50 (nM)	Activity
1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine	75 ± 10	Moderate inhibition
Triclosan	460 ± 60	Positive control

Table 1: Inhibitory activity of selected compounds against MAGL.

Antibacterial Efficacy

In another study focusing on the antibacterial properties, the compound was tested against several bacterial strains. The findings are presented in Table 2.

Bacterial Strain	MIC (µg/mL)	Activity Level
Staphylococcus aureus	3.12	Highly active
Escherichia coli	12.5	Moderately active

Table 2: Antibacterial activity of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Neurodegenerative Disease Model : In a model simulating neurodegeneration, treatment with the compound resulted in improved cognitive function and reduced neuroinflammation markers compared to controls.
• Infection Model : In vivo studies demonstrated that administration of the compound significantly reduced bacterial load in infected mice models when compared to untreated groups.